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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939 Get Quote

NSC 617145 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of NSC 617145.

Below you will find troubleshooting guides and frequently asked questions to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: How should I store NSC 617145 powder for long-term and short-term use?

A1: For long-term storage, NSC 617145 powder should be stored at -20°C, where it can remain

stable for up to three years.[1][2] For shorter periods, storage at 4°C is viable for up to two

years.

Q2: What are the recommended storage conditions for NSC 617145 once it is dissolved in a

solvent?

A2: Stock solutions of NSC 617145 in solvent should be aliquoted to prevent repeated freeze-

thaw cycles.[2] For optimal stability, store these aliquots at -80°C for up to one year or at -20°C

for one to six months.[1][2]

Q3: Can I store NSC 617145 at room temperature?
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A3: While some suppliers may ship NSC 617145 at room temperature, suggesting short-term

stability, there is no publicly available quantitative data on its long-term stability at ambient

temperatures.[1] Therefore, it is strongly recommended to adhere to the specified storage

conditions (-20°C for powder, -80°C or -20°C for solutions) to ensure the compound's integrity.

Q4: My NSC 617145 solution appears to have precipitated. What should I do?

A4: If you observe precipitation, it may be due to the use of DMSO that has absorbed moisture,

which can reduce solubility.[2] Gentle warming and sonication can be used to aid dissolution.[1]

Always use fresh, anhydrous DMSO for preparing solutions.[2]

Q5: How often should I prepare working solutions of NSC 617145?

A5: It is highly recommended to prepare fresh working solutions of NSC 617145 for your

experiments and use them on the same day, particularly for in vivo studies.[1]

Q6: I am seeing inconsistent results in my cell-based assays. Could this be related to NSC
617145 stability?

A6: Inconsistent results can indeed be a consequence of compound degradation. Ensure that

you are following the recommended storage and handling procedures. Use freshly prepared

working solutions for each experiment and avoid repeated freeze-thaw cycles of your stock

solution. The compound's stability in cell culture media during experiments (from hours to days

at 37°C) is implied by its use in published studies.[3][4][5]

Storage and Stability Data Summary
Form

Storage
Temperature

Duration of
Stability

Citations

Powder -20°C Up to 3 years [1][2]

Powder 4°C Up to 2 years [1]

In Solvent -80°C Up to 1 year [1][2]

In Solvent -20°C 1 to 6 months [1][2]
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Experimental Protocols
While specific protocols for stability testing of NSC 617145 are not publicly available, the

following general guidelines for handling are derived from manufacturer recommendations and

published research.

Protocol for Preparation of Stock Solution

Allow the NSC 617145 powder vial to equilibrate to room temperature before opening to

prevent moisture condensation.

Use fresh, anhydrous DMSO to dissolve the powder to the desired concentration (e.g., 10

mg/mL or 20 mM).[1][6]

If necessary, use sonication and gentle warming (up to 60°C) to ensure complete dissolution.

[1]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes.

Store the aliquots at -80°C or -20°C as per the stability data table.

Protocol for Preparation of Working Solution for In Vitro Assays

Thaw a single aliquot of the NSC 617145 stock solution at room temperature.

Dilute the stock solution to the final desired concentration using the appropriate cell culture

medium or assay buffer.

Mix thoroughly by gentle vortexing or pipetting.

Use the freshly prepared working solution immediately for your experiment.

Visual Guides
NSC 617145 Handling and Storage Workflow
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Caption: Recommended workflow for storing and handling NSC 617145.

Signaling Pathway Context: NSC 617145 Action
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Caption: Simplified pathway showing NSC 617145 inhibition of WRN helicase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. WERNER SYNDROME HELICASE HAS A CRITICAL ROLE IN DNA DAMAGE
RESPONSES IN THE ABSENCE OF A FUNCTIONAL FANCONI ANEMIA PATHWAY - PMC
[pmc.ncbi.nlm.nih.gov]

4. aacrjournals.org [aacrjournals.org]

5. WRN-targeted therapy using inhibitors NSC 19630 and NSC 617145 induce apoptosis in
HTLV-1-transformed adult T-cell leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b056939?utm_src=pdf-body-img
https://www.benchchem.com/product/b056939?utm_src=pdf-body
https://www.benchchem.com/product/b056939?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/nsc-617145.html
https://www.selleckchem.com/products/nsc-617145.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766423/
https://aacrjournals.org/cancerres/article/73/17/5497/584308/Werner-Syndrome-Helicase-Has-a-Critical-Role-in
https://pmc.ncbi.nlm.nih.gov/articles/PMC5103433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5103433/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. NSC 617145 | DNA, RNA and Protein Synthesis | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [NSC 617145 stability at room temperature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056939#nsc-617145-stability-at-room-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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